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Compound of Interest

Compound Name: Dinitropyrene

Cat. No.: B1228942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

dinitropyrene (DNP) analytical standards, crucial for accurate and reliable quantification in

research, environmental monitoring, and drug development. This document details the

offerings of key suppliers, presents quantitative data in a comparative format, and outlines

relevant experimental protocols for their use.

Commercial Availability of Dinitropyrene Standards
The primary commercial suppliers of dinitropyrene standards are AccuStandard, LGC

Standards (which includes brands such as Dr. Ehrenstorfer and Toronto Research Chemicals),

and Chiron. These companies offer a range of dinitropyrene isomers, primarily as certified

reference materials (CRMs) to ensure traceability and accuracy in analytical measurements.

Cambridge Isotope Laboratories (CIL) is a key provider of stable isotope-labeled standards,

which are essential for use as internal standards in quantitative analysis.

Below is a summary of commercially available dinitropyrene standards. Please note that

catalog numbers and availability are subject to change, and it is recommended to consult the

suppliers' websites for the most current information.
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Isomer Supplier
Catalog
Number

Format
Concentr
ation

Purity
Certificati
on

1,3-

Dinitropyre

ne

AccuStand

ard
R-094S

Solution in

Toluene
100 µg/mL - ISO 17034

Chiron
0013.16-

100-T

Solution in

Toluene
100 µg/mL - ISO 17034

1,6-

Dinitropyre

ne

AccuStand

ard
R-032S

Solution in

Toluene
100 µg/mL -

ISO

17034[1]

Chiron - - - - ISO 17034

1,8-

Dinitropyre

ne

AccuStand

ard
R-099N Neat 5 mg -

ISO

17034[2]

LGC

Standards
- Neat - 90% -

Chiron - - - - ISO 17034

Experimental Protocols
Accurate determination of dinitropyrenes in various matrices requires robust analytical

methods. The following sections detail a proven method for the analysis of dinitropyrenes in

soil and provide a general workflow for HPLC and GC/MS analysis.

Analysis of Dinitropyrenes in Soil by HPLC with
Fluorescence Detection
This method is suitable for the quantification of 1,3-, 1,6-, and 1,8-dinitropyrene in soil

samples and involves a multi-step clean-up procedure followed by HPLC analysis with on-line

reduction and fluorescence detection.[3]

2.1.1. Sample Extraction and Clean-up[3]
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Soxhlet Extraction: Extract the soil sample with a suitable solvent (e.g., toluene or

dichloromethane) using a Soxhlet apparatus.

Silica Gel Column Chromatography:

Pack a glass column with activated silica gel.

Load the concentrated extract onto the column.

Elute with a series of solvents of increasing polarity (e.g., hexane,

hexane/dichloromethane mixtures) to fractionate the extract.

Collect the fraction containing the dinitropyrenes.

Preparative HPLC (PPLC) Purification (Monomeric ODS Column):

Further purify the dinitropyrene fraction using a preparative HPLC system equipped with

a monomeric-type octadecylsilyl (ODS) column.

Use an isocratic mobile phase (e.g., methanol/water) to isolate the dinitropyrene isomers

from other interfering compounds.

PPLC Purification (Polymeric ODS Column):

Perform a final purification step on a polymeric-type ODS column to achieve baseline

separation of the dinitropyrene isomers.

2.1.2. HPLC Analysis with On-line Reduction and Fluorescence Detection[3]

Analytical Column: Inject the purified dinitropyrene fraction onto an analytical polymeric-

type ODS column.

Mobile Phase: Use an isocratic or gradient mobile phase (e.g., acetonitrile/water) to separate

the dinitropyrene isomers.

On-line Reduction:
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The effluent from the analytical column is passed through a catalyst column packed with

platinum and rhodium-coated alumina.[3]

This reduces the dinitropyrenes to their corresponding highly fluorescent

diaminopyrenes.[3]

Fluorescence Detection:

Detect the diaminopyrenes using a fluorescence detector with appropriate excitation and

emission wavelengths.

The detection limits for this method are typically in the low picogram range.[3]

General Workflow for Dinitropyrene Analysis by HPLC-
UV/Fluorescence
The following diagram illustrates a typical workflow for the analysis of dinitropyrenes using

High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Fluorescence

detection.

Sample Preparation HPLC Analysis Data Processing

Sample Collection
(e.g., Soil, Water, Air)

Extraction
(e.g., Soxhlet, SPE)

Clean-up
(e.g., Column Chromatography) Concentration HPLC Injection Chromatographic Separation

(C18 Column)
Detection

(UV or Fluorescence)
Quantification

(Using DNP Standards) Reporting

Click to download full resolution via product page

A typical workflow for the analysis of dinitropyrenes by HPLC.

General Workflow for Dinitropyrene Analysis by GC/MS
Gas Chromatography-Mass Spectrometry (GC/MS) is another powerful technique for the

analysis of dinitropyrenes, offering high selectivity and sensitivity.
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Sample Preparation GC/MS Analysis Data Processing
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A general workflow for the analysis of dinitropyrenes by GC/MS.

Supplier Selection and Quality Considerations
The selection of a suitable dinitropyrene standard supplier is a critical step in ensuring the

quality and reliability of analytical data. The following decision tree provides a logical workflow

for this process.
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A decision tree for selecting a dinitropyrene standard supplier.
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When selecting a standard, it is crucial to consider the certification. Standards certified under

ISO 17034, such as those offered by AccuStandard and Chiron, provide the highest level of

quality assurance, as this accreditation covers the competence of reference material

producers. This ensures the material's homogeneity, stability, and accurately characterized

property values with associated uncertainties.

For quantitative analysis, particularly with mass spectrometry-based methods, the use of a

stable isotope-labeled internal standard is highly recommended to correct for matrix effects and

variations in sample preparation and instrument response. Cambridge Isotope Laboratories is a

leading supplier of such standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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